2-(3,5-dimethylphenoxy)-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one
Description
This compound belongs to the 4H-pyrido[1,2-a]pyrimidin-4-one family, a heterocyclic scaffold known for its diverse biological activities. Structurally, it features:
- A pyrido[1,2-a]pyrimidin-4-one core with a fused bicyclic system.
- A (Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl substituent at position 3, introducing a thiazolidinone ring with a methoxypropyl side chain.
- A 3,5-dimethylphenoxy group at position 2, contributing steric and electronic effects.
Properties
Molecular Formula |
C24H23N3O4S2 |
|---|---|
Molecular Weight |
481.6 g/mol |
IUPAC Name |
(5Z)-5-[[2-(3,5-dimethylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C24H23N3O4S2/c1-15-11-16(2)13-17(12-15)31-21-18(22(28)26-8-5-4-7-20(26)25-21)14-19-23(29)27(24(32)33-19)9-6-10-30-3/h4-5,7-8,11-14H,6,9-10H2,1-3H3/b19-14- |
InChI Key |
GHKPZBKCVFPCOC-RGEXLXHISA-N |
Isomeric SMILES |
CC1=CC(=CC(=C1)OC2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CCCOC)C |
Canonical SMILES |
CC1=CC(=CC(=C1)OC2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CCCOC)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound is compared to structurally and functionally related derivatives of the 4H-pyrido[1,2-a]pyrimidin-4-one and thiazolidinone families. Key comparisons include:
Nitro-Substituted Pyrido[1,2-a]pyrimidin-4-ones
- Example : 3-Nitro-4H-pyrido[1,2-a]pyrimidin-4-one derivatives.
- Activity: Demonstrated antimicrobial activity against Trichomonas foetus, Entamoeba histolytica, and Leishmania donovani .
Thiazolo- and Benzothiazolo-Fused Pyrimidinones
Aldose Reductase Inhibitors with Antioxidant Activity
- Example : Pyrido[1,2-a]pyrimidin-4-ones with hydroxyl or catechol groups at positions 6 or 9 .
- Activity : Submicromolar IC50 values against aldose reductase (ALR2) and significant antioxidant capacity.
Pyrido-Pyrrolo-Pyrimidines with Antibiofilm Activity
- Example : 1-Alkyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamides .
- Activity: Inhibited biofilm formation in S. aureus and P. aeruginosa.
- Structural Contrast: The target compound’s thiazolidinone ring may enhance metal-chelation properties, offering a distinct mechanism compared to the carboxamide derivatives .
Thiazolidinone Derivatives with Azo Linkages
- Example : Ethyl esters of 2-(R-phenyl)-4-oxo-thiazolidin-3-yl propionic acid .
- Activity : Antimicrobial and antioxidant properties via thiol-disulfide exchange mechanisms.
- Divergence: The target compound’s pyrido[1,2-a]pyrimidin-4-one core provides a larger aromatic surface for DNA intercalation or protein binding, absent in simpler thiazolidinones .
Data Table: Key Structural and Functional Comparisons
Research Findings and Implications
- Structure-Activity Relationships (SAR): The thioxo group in the thiazolidinone ring may enhance redox activity, while the 3-methoxypropyl chain improves solubility .
- Synthetic Challenges: Low yields (11–42%) in fused pyrimidinones highlight the difficulty of introducing bulky substituents . The Z-configuration in the thiazolidinone-methylidene group requires stereoselective synthesis, complicating scalability .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
